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Compound of Interest

Compound Name: 4-Methyl-3-oxopentanal

Cat. No.: B1628067 Get Quote

Introduction
4-Methyl-3-oxopentanal, a bifunctional molecule featuring both an aldehyde and a ketone

moiety, presents a unique chemical profile relevant in various synthetic pathways.[1]

Understanding its fundamental physical properties, such as boiling point and density, is a

prerequisite for its effective handling, purification, and application in research and development,

particularly in fields requiring precise reaction condition control. This guide provides a detailed

examination of these properties, grounded in available data and established analytical

methodologies. The protocols described herein are designed to ensure reproducibility and

accuracy, reflecting a commitment to self-validating experimental systems.

Chemical Identity and Structure
To establish a clear frame of reference, the fundamental identifiers for 4-Methyl-3-oxopentanal
are summarized below. The molecule's structure, containing a five-carbon chain with an

aldehyde at position 1, a ketone at position 3, and a methyl group at position 4, dictates its

chemical behavior and physical characteristics.[1]
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Identifier Value Source

IUPAC Name 4-methyl-3-oxopentanal PubChem

CAS Number 25044-03-5 ChemicalBook, PubChem[2][3]

Molecular Formula C₆H₁₀O₂ PubChem[1][2]

Molecular Weight 114.14 g/mol PubChem, Benchchem[1][2]

Canonical SMILES CC(C)C(=O)CC=O PubChem, Guidechem[2]

Core Physical Properties
The primary physical constants for 4-Methyl-3-oxopentanal are critical for process design,

safety assessments, and purification strategies like distillation.

Physical Property Value Notes

Boiling Point 54 °C
Measured at a reduced

pressure of 20 Torr.[3][4]

Density 0.932 ± 0.06 g/cm³

This is a predicted value;

experimental verification is

recommended.[3][4]

The provided boiling point was determined under vacuum (20 Torr), which is a common

practice for organic compounds that may decompose or polymerize at their atmospheric boiling

point. The density is a computationally predicted value and should be treated as an estimate

pending empirical validation.

Experimental Determination Protocols
The following sections detail robust methodologies for the experimental verification of the

boiling point and density of 4-Methyl-3-oxopentanal. The rationale behind each step is

explained to provide a deeper understanding of the process.

Boiling Point Determination via the Capillary Method
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This method is highly suitable for determining the boiling point of small sample volumes.[5] The

principle relies on the definition of boiling point: the temperature at which the vapor pressure of

the liquid equals the surrounding atmospheric pressure.[6]

Methodology:

Sample Preparation: Transfer approximately 0.5 mL of 4-Methyl-3-oxopentanal into a small-

diameter test tube or a Durham tube.

Capillary Tube Insertion: Place a melting-point capillary tube, sealed at one end, into the

liquid with the open end down.[5][7]

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring

the sample is aligned with the thermometer bulb.[5]

Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube with mineral oil) to

ensure uniform heat distribution.[5]

Observation (Heating Phase): Begin heating the bath gently. As the temperature rises, air

trapped in the capillary tube will expand and exit as a slow stream of bubbles.

Observation (Equilibrium): As the temperature approaches the boiling point, the vapor

pressure of the sample increases, and vapor will enter the capillary tube, forcing the

remaining air out and resulting in a rapid, continuous stream of bubbles.[6]

Measurement (Cooling Phase): Remove the heat source and allow the apparatus to cool

slowly. The stream of bubbles will slow down and stop when the external pressure becomes

greater than the sample's vapor pressure. At the precise moment the liquid is drawn back

into the capillary tube, record the temperature. This is the experimental boiling point.[5]

Record Barometric Pressure: The ambient atmospheric pressure must be recorded as

boiling point is pressure-dependent.

Experimental Workflow: Boiling Point Determination
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Caption: Workflow for Capillary Method Boiling Point Determination.

Density Determination
Density is an intrinsic property defined as mass per unit volume. Its determination requires

precise measurement of both parameters.[8] This protocol uses standard laboratory equipment

for a straightforward and accurate measurement.

Methodology:

Mass of Empty Vessel: Using an analytical balance, accurately measure and record the

mass of a clean, dry graduated cylinder or pycnometer.[9]

Volume Measurement: Carefully dispense a known volume of 4-Methyl-3-oxopentanal
(e.g., 5.00 mL) into the tared graduated cylinder. Read the volume from the bottom of the

meniscus for accuracy.[9]

Mass of Liquid and Vessel: Measure and record the combined mass of the graduated

cylinder and the liquid sample.[9]

Calculation of Liquid Mass: Subtract the mass of the empty vessel (Step 1) from the

combined mass (Step 3) to determine the mass of the liquid.

Density Calculation: Divide the mass of the liquid (Step 4) by the volume measured (Step 2)

to calculate the density. The calculation is: Density = Mass / Volume.[10]

Repeatability: Perform the measurement at least three times and calculate the average to

ensure precision and minimize experimental error.[8]
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Temperature Control: Record the ambient temperature during the measurement, as density

is temperature-dependent.

Experimental Workflow: Density Determination
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Caption: Workflow for Liquid Density Determination.

Conclusion
The physical properties of 4-Methyl-3-oxopentanal, specifically its boiling point of 54 °C at 20

Torr and a predicted density of 0.932 g/cm³, serve as foundational data for its application in

scientific research.[3][4] While these values provide a strong baseline, this guide emphasizes

the importance of empirical verification. The detailed protocols for determining boiling point and

density are presented to ensure that researchers and drug development professionals can

confidently and accurately characterize this compound in their laboratories, leading to more

reliable and reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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